Cas no 1361890-13-2 (2-Chloro-3-(2,4-dichlorophenyl)pyridine-5-methanol)

2-Chloro-3-(2,4-dichlorophenyl)pyridine-5-methanol is a halogenated pyridine derivative with a substituted phenyl group, exhibiting potential utility as an intermediate in pharmaceutical and agrochemical synthesis. Its structural features, including the chloro-substituted phenyl and pyridine moieties, contribute to its reactivity and versatility in further functionalization. The presence of the hydroxymethyl group at the 5-position allows for derivatization into esters, ethers, or other modified compounds, enhancing its applicability in targeted synthetic pathways. This compound is characterized by its stability under standard conditions and compatibility with a range of organic reactions, making it a valuable building block for research and industrial applications requiring precise molecular modifications.

2-Chloro-3-(2,4-dichlorophenyl)pyridine-5-methanol structure

1361890-13-2 structure

Product Name:2-Chloro-3-(2,4-dichlorophenyl)pyridine-5-methanol

CAS No:1361890-13-2

MF:C₁₂H₈Cl₃NO

MW:288.557020187378

CID:4926765

Update Time:2025-06-15

2-Chloro-3-(2,4-dichlorophenyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-3-(2,4-dichlorophenyl)pyridine-5-methanol
- Inchi： 1S/C12H8Cl3NO/c13-8-1-2-9(11(14)4-8)10-3-7(6-17)5-16-12(10)15/h1-5,17H,6H2
- InChI Key： CUADQCOFZCJBQR-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CC=1C1C(=NC=C(CO)C=1)Cl)Cl

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 254
XLogP3: 3.8
Topological Polar Surface Area: 33.1

2-Chloro-3-(2,4-dichlorophenyl)pyridine-5-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A023024177-250mg	2-Chloro-3-(2,4-dichlorophenyl)pyridine-5-methanol	1361890-13-2	97%	250mg	$734.40	2022-03-01
Alichem	A023024177-500mg	2-Chloro-3-(2,4-dichlorophenyl)pyridine-5-methanol	1361890-13-2	97%	500mg	$960.40	2022-03-01
Alichem	A023024177-1g	2-Chloro-3-(2,4-dichlorophenyl)pyridine-5-methanol	1361890-13-2	97%	1g	$1,848.00	2022-03-01

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Additional information on 2-Chloro-3-(2,4-dichlorophenyl)pyridine-5-methanol

Research Brief on 2-Chloro-3-(2,4-dichlorophenyl)pyridine-5-methanol (CAS: 1361890-13-2)

The compound 2-Chloro-3-(2,4-dichlorophenyl)pyridine-5-methanol (CAS: 1361890-13-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine core and dichlorophenyl substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug discovery.

Recent advancements in synthetic chemistry have enabled more efficient and scalable routes for the production of 2-Chloro-3-(2,4-dichlorophenyl)pyridine-5-methanol. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic method that improves yield and purity, addressing previous challenges in its synthesis. This breakthrough is expected to facilitate further pharmacological evaluations and preclinical studies.

Pharmacological investigations have revealed that 2-Chloro-3-(2,4-dichlorophenyl)pyridine-5-methanol exhibits notable activity against specific enzyme targets involved in inflammatory pathways. In vitro studies demonstrated its inhibitory effects on key cytokines, suggesting potential applications in treating autoimmune diseases. Additionally, preliminary in vivo models have shown reduced inflammation markers, supporting its therapeutic promise.

Another area of interest is the compound's potential as an antimicrobial agent. Research published in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its efficacy against resistant bacterial strains, particularly those expressing multidrug-resistant phenotypes. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, a finding that could pave the way for new antibiotic development.

Despite these promising results, challenges remain in optimizing the pharmacokinetic profile of 2-Chloro-3-(2,4-dichlorophenyl)pyridine-5-methanol. Current studies are exploring structural modifications to enhance bioavailability and reduce off-target effects. Collaborative efforts between academic and industrial researchers are underway to accelerate its transition into clinical trials.

In conclusion, 2-Chloro-3-(2,4-dichlorophenyl)pyridine-5-methanol (CAS: 1361890-13-2) represents a versatile scaffold with significant therapeutic potential. Ongoing research aims to elucidate its full pharmacological spectrum and address existing limitations. The compound's dual activity in inflammation and infection models positions it as a promising candidate for further development in the pharmaceutical industry.